2-(3-methyl-2-oxo-1-oxa-3,7-diazaspiro[4.4]non-7-yl)-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: 2-(3-methyl-2-oxo-1-oxa-3,7-diazaspiro[4.4]nonan-7-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H20N4O3/c1-18-10-15(22-14(18)21)5-7-19(11-15)9-13(20)17-8-12-4-2-3-6-16-12/h2-4,6H,5,7-11H2,1H3,(H,17,20)
• InChI Key: JKIBUXLYTBBQPP-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCN(C2)CC(=O)NCC3=CC=CC=N3)OC1=O
• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical and Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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Future Directions

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